Ethyl 7-(3,4,5-trichlorophenyl)-7-oxoheptanoate
Overview
Description
Ethyl 7-(3,4,5-trichlorophenyl)-7-oxoheptanoate is a chemical compound with the molecular weight of 323.6 . It is a white solid in physical form . The IUPAC name of this compound is 7-oxo-7-(3,4,5-trichlorophenyl)heptanoic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H13Cl3O3/c14-9-6-8 (7-10 (15)13 (9)16)11 (17)4-2-1-3-5-12 (18)19/h6-7H,1-5H2, (H,18,19) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical and Chemical Properties Analysis
As mentioned earlier, this compound is a white solid . It has a molecular weight of 323.6 . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the retrieved data.Scientific Research Applications
Synthesis and Antiproliferative Activity
- The synthesis of compounds related to Ethyl 7-(3,4,5-trichlorophenyl)-7-oxoheptanoate has been explored, with studies demonstrating moderate cytotoxicity against human epithelial lung carcinoma cells A549, indicating potential antiproliferative applications (Nurieva et al., 2015).
Chemical Synthesis Processes
- Research on the synthesis of Ethyl 7-chloro-2-oxoheptylate, a related compound, has been conducted, focusing on process improvements and yield optimization. This work is relevant to the chemical synthesis field, particularly in the development of intermediates for pharmaceuticals (Chen Xin-zhi, 2006).
Analytical Chemistry
- Analytical methods for determining the purity of Ethyl 7-chloro-2-oxohepanoate have been developed using gas chromatography, highlighting the compound's role in quality control and chemical analysis (Ding Li, 2007).
Polymorphism in Pharmaceutical Compounds
- Studies on polymorphism, which is critical in the pharmaceutical industry, have been conducted on compounds structurally similar to this compound. This research aids in understanding the physical and chemical properties of drug substances (F. Vogt et al., 2013).
Crystal Structure Analysis
- Crystal structure analysis of related compounds has been performed, providing insights into molecular geometry and intermolecular interactions. This research is fundamental in the field of material science and drug design (Xianjun Liu et al., 2000).
Mechanism of Action
Target of Action
The primary target of Ethyl 7-(3,4,5-trichlorophenyl)-7-oxoheptanoate, also known as Lotilaner, is the gamma-aminobutyric acid (GABA)-gated chloride channel (GABACl) in mites . GABA is a neurotransmitter that inhibits nerve transmission in the brain, calming nervous activity. The GABACl channel is a protein that responds to the presence of GABA, and its inhibition leads to a paralytic action in mites .
Mode of Action
Lotilaner acts as a non-competitive antagonist of the GABACl channel . This means it binds to a site on the GABACl channel that is different from the active site where GABA binds. By binding to this different site, Lotilaner changes the shape of the GABACl channel, preventing GABA from binding and causing a paralytic action in the mites . This leads to the death of the mites .
Biochemical Pathways
It is known that the compound interferes with the normal functioning of the gabacl channel, disrupting the normal neurological processes in mites . This disruption leads to paralysis and death of the mites .
Result of Action
The primary result of Lotilaner’s action is the death of mites, which are the cause of conditions such as Demodex blepharitis . By paralyzing and killing these mites, Lotilaner helps to treat the symptoms of these conditions .
Properties
IUPAC Name |
ethyl 7-oxo-7-(3,4,5-trichlorophenyl)heptanoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17Cl3O3/c1-2-21-14(20)7-5-3-4-6-13(19)10-8-11(16)15(18)12(17)9-10/h8-9H,2-7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTAFIWSCQVQRSD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCCCC(=O)C1=CC(=C(C(=C1)Cl)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17Cl3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801257531 | |
Record name | Ethyl 3,4,5-trichloro-ζ-oxobenzeneheptanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801257531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
351.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
951887-59-5 | |
Record name | Ethyl 3,4,5-trichloro-ζ-oxobenzeneheptanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=951887-59-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 3,4,5-trichloro-ζ-oxobenzeneheptanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801257531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.